Cas no 2172556-31-7 (1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid)

• Product Name: 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid
• CAS No: 2172556-31-7
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 5810431
• PubChem ID: 165824854
• Update Time: 2025-05-28

1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172556-31-7
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid
• EN300-1528949

• Inchi： 1S/C27H32N2O6/c1-3-8-17(13-25(30)29-14-22(26(31)32)24(15-29)34-2)28-27(33)35-16-23-20-11-6-4-9-18(20)19-10-5-7-12-21(19)23/h4-7,9-12,17,22-24H,3,8,13-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： PBYHVRIFXBRUDM-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 105Ų

Additional information on 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid (CAS No. 2172556-31-7)

The compound 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid (CAS 2172556-31-7) is a sophisticated peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its structural complexity, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a pyrrolidine carboxylic acid moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in the design of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing attention toward CAS 2172556-31-7 is its relevance in peptide-based therapeutics, a rapidly expanding field driven by advancements in precision medicine. The Fmoc group in its structure is widely recognized for its utility in solid-phase peptide synthesis (SPPS), a technique pivotal for producing custom peptides with high purity. This aligns with current trends in personalized healthcare, where tailored therapeutic solutions are in high demand. Additionally, the compound’s 4-methoxypyrrolidine component contributes to its stereochemical stability, a critical factor in chiral drug development.

From a synthetic chemistry perspective, 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid exemplifies the integration of protecting group strategies and carboxylic acid activation. These features are frequently discussed in academic literature and industry forums, as they address common challenges in multi-step organic synthesis. The compound’s hexanoyl linker also offers flexibility in conjugation chemistry, enabling its use in bioconjugation projects, such as antibody-drug conjugates (ADCs)—a hot topic in oncology research.

In the context of AI-driven drug discovery, CAS 2172556-31-7 has emerged as a subject of interest due to its computationally predictable properties. Machine learning models often leverage such compounds to optimize molecular descriptors for QSAR (Quantitative Structure-Activity Relationship) studies. This intersection of cheminformatics and experimental validation reflects broader industry shifts toward data-driven R&D. Furthermore, the compound’s solubility and stability profiles are frequently queried in scientific databases, underscoring its practical relevance in formulation science.

Environmental and green chemistry considerations are also pertinent to 2172556-31-7. As the pharmaceutical sector prioritizes sustainable synthesis, this compound’s atom economy and potential for catalytic derivatization are being explored. Such attributes resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly in reducing chemical waste. This dual focus on efficacy and sustainability positions the compound as a candidate for green solvent-compatible processes.

To summarize, 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4-methoxypyrrolidine-3-carboxylic acid represents a nexus of cutting-edge science and practical innovation. Its versatility spans peptide engineering, computational chemistry, and sustainable manufacturing, making it a compelling subject for researchers navigating the frontiers of life sciences and material design.